N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine

• IUPAC Name: [3-(3,4-dimethylanilino)piperidin-1-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C20H23FN2O/c1-14-5-10-18(12-15(14)2)22-19-4-3-11-23(13-19)20(24)16-6-8-17(21)9-7-16/h5-10,12,19,22H,3-4,11,13H2,1-2H3
• InChI Key: ZACVCRIYQGVGDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2CCCN(C2)C(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C20H23FN2O
• Molecular Weight: 326.4 g/mol

Description

N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine, also known as DFP-10825, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperidinamines, which are known for their pharmacological properties such as analgesic, anti-inflammatory, and anti-tumor effects.

Scientific Research Applications

N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine has been studied extensively for its potential therapeutic applications. It has shown promising results in preclinical studies as an analgesic and anti-inflammatory agent. It has also been studied for its potential use in the treatment of cancer. N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that it may have potential as a chemotherapeutic agent.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine is not fully understood, but it is believed to act on the opioid receptors in the brain and spinal cord. It has been shown to have a high affinity for the mu-opioid receptor, which is involved in pain modulation. N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine has also been shown to have anti-inflammatory effects, which may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine has been shown to have potent analgesic effects in preclinical studies. It has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of conditions such as arthritis. N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine has been shown to have a good safety profile in animal studies, with no significant toxicity observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine is its potent analgesic and anti-inflammatory effects, which make it a promising candidate for the treatment of pain and inflammation-related conditions. However, one limitation of N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine is its limited solubility in water, which can make it challenging to administer in vivo. Another limitation is the lack of clinical data on the safety and efficacy of the compound in humans.

Future Directions

There are several potential future directions for research on N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest is the optimization of the pharmacokinetic properties of N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine to improve its bioavailability and solubility. Additionally, further studies are needed to evaluate the safety and efficacy of N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine in humans and to explore its potential as a chemotherapeutic agent.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine involves a multi-step process that starts with the reaction of 3,4-dimethylphenylamine with 4-fluorobenzoyl chloride in the presence of a base to yield the intermediate product. The intermediate is then reacted with piperidine in the presence of a reducing agent to obtain the final product, N-(3,4-dimethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinamine. The synthesis method has been optimized to yield high purity and yield of the compound.